Cas no 1511721-67-7 (2-(2-Methanesulfonylpyrimidin-5-yl)ethan-1-amine)

• Product Name: 2-(2-Methanesulfonylpyrimidin-5-yl)ethan-1-amine
• CAS No: 1511721-67-7
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 5637597
• PubChem ID: 82607806
• Update Time: 2025-05-23

2-(2-Methanesulfonylpyrimidin-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-28272427
• 2-(2-methanesulfonylpyrimidin-5-yl)ethan-1-amine
• 1511721-67-7
• 2-(2-Methanesulfonylpyrimidin-5-yl)ethan-1-amine

• Inchi： 1S/C7H11N3O2S/c1-13(11,12)7-9-4-6(2-3-8)5-10-7/h4-5H,2-3,8H2,1H3
• InChI Key： DBIZORZTXOKCLV-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC(=CN=1)CCN)(=O)=O

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2-Methanesulfonylpyrimidin-5-yl)ethan-1-amine

2-(2-Methanesulfonylpyrimidin-5-yl)ethan-1-amine: A Comprehensive Overview

The compound with CAS No. 1511721-67-7, commonly referred to as 2-(2-Methanesulfonylpyrimidin-5-yl)ethan-1-amine, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The methanesulfonyl group attached to the pyrimidine ring introduces interesting electronic and steric effects, which can influence its reactivity and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. The methanesulfonyl substituent in this compound plays a crucial role in modulating the electronic environment of the pyrimidine ring, making it a promising candidate for various biological assays. Researchers have explored its potential as a small molecule inhibitor in cellular signaling pathways, which could lead to novel treatments for diseases such as cancer and inflammatory disorders.

The synthesis of 2-(2-Methanesulfonylpyrimidin-5-yl)ethan-1-amine involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling, has improved the efficiency and scalability of its production. These methods not only enhance yield but also minimize environmental impact, aligning with current green chemistry principles.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents like dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, revealing that it remains intact under moderate thermal and oxidative stress. This stability is advantageous for its use in both laboratory settings and potential industrial applications.

Recent research has focused on the biological evaluation of 2-(2-Methanesulfonylpyrimidin-5-yl)ethan-1-amine, particularly its ability to inhibit key enzymes involved in disease progression. For instance, studies have demonstrated its potential as a tyrosine kinase inhibitor, which could be beneficial in treating cancers characterized by excessive kinase activity. Additionally, its role as a modulator of cellular signaling pathways has opened new avenues for its application in immunology and neurodegenerative diseases.

The structural versatility of this compound allows for further functionalization, enabling researchers to explore its derivatives with enhanced pharmacokinetic properties. By modifying the substituents on the pyrimidine ring or the ethanamine chain, scientists can tailor the molecule's bioavailability, half-life, and target specificity. Such modifications are critical for advancing it from a research tool to a clinically relevant drug candidate.

In conclusion, 2-(2-Methanesulfonylpyrimidin-5-yl)ethan-1-amine represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique combination of chemical stability, structural flexibility, and biological activity positions it as a promising lead compound for future drug discovery efforts. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing our understanding of molecular mechanisms underlying various diseases.